Cas no 2228396-39-0 (3,3-difluoro-1-5-(trifluoromethyl)furan-2-ylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-5-(trifluoromethyl)furan-2-ylcyclobutan-1-amine
• CAS No: 2228396-39-0
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 6547514
• PubChem ID: 165853298
• Update Time: 2025-06-09

3,3-difluoro-1-5-(trifluoromethyl)furan-2-ylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-5-(trifluoromethyl)furan-2-ylcyclobutan-1-amine
• 2228396-39-0
• EN300-1974886
• 3,3-difluoro-1-[5-(trifluoromethyl)furan-2-yl]cyclobutan-1-amine

• Inchi： 1S/C9H8F5NO/c10-8(11)3-7(15,4-8)5-1-2-6(16-5)9(12,13)14/h1-2H,3-4,15H2
• InChI Key： GQQQNSQVZMKHME-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=C(C(F)(F)F)O2)(C1)N)F

Computed Properties

• Exact Mass: 241.05260469g/mol
• Monoisotopic Mass: 241.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 3,3-difluoro-1-5-(trifluoromethyl)furan-2-ylcyclobutan-1-amine

Comprehensive Overview of 3,3-Difluoro-1-[5-(Trifluoromethyl)Furan-2-Yl]Cyclobutan-1-Amine (CAS No. 2228396-39-0)

3,3-Difluoro-1-[5-(trifluoromethyl)furan-2-yl]cyclobutan-1-amine (CAS No. 2228396-39-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms, including a trifluoromethyl group and difluorocyclobutane moiety, enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a bioisostere for improving the pharmacokinetic profiles of lead compounds.

In recent years, the demand for fluorinated building blocks like 3,3-difluoro-1-[5-(trifluoromethyl)furan-2-yl]cyclobutan-1-amine has surged, driven by the growing focus on precision medicine and sustainable chemistry. The compound’s furan and cyclobutane rings contribute to its rigidity, which is advantageous in designing molecules with high target selectivity. This aligns with current trends in fragment-based drug design (FBDD) and covalent inhibitor development, where researchers seek to optimize binding affinity and reduce off-target effects.

The synthesis of CAS No. 2228396-39-0 typically involves multi-step reactions, including Pd-catalyzed cross-coupling and electrophilic fluorination, which are topics of high interest in organic chemistry forums. Its trifluoromethylfuran moiety is particularly noteworthy, as this group is frequently explored in heterocyclic chemistry for its electron-withdrawing properties. These characteristics make it a hotspot for discussions in medicinal chemistry optimization and structure-activity relationship (SAR) studies.

From an industrial perspective, 3,3-difluoro-1-[5-(trifluoromethyl)furan-2-yl]cyclobutan-1-amine is often highlighted in patents related to kinase inhibitors and GPCR modulators, reflecting its versatility in addressing unmet medical needs. The compound’s fluorine-rich scaffold also resonates with the broader shift toward green chemistry, as fluorine incorporation can reduce dosage requirements and environmental impact. This has led to increased searches for sustainable fluorination methods and high-throughput screening of fluorinated analogs.

In summary, 3,3-difluoro-1-[5-(trifluoromethyl)furan-2-yl]cyclobutan-1-amine represents a cutting-edge example of how fluorine chemistry is transforming modern drug development. Its combination of structural novelty and functional diversity positions it as a key player in the next generation of therapeutic agents, while its synthetic routes continue to inspire innovations in catalysis and process chemistry.